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Compound of Interest

Compound Name: Biotin-YVAD-FMK

Cat. No.: B12375494

Essential Safety and Handling of Biotin-YVAD-FMK

For researchers, scientists, and drug development professionals utilizing Biotin-YVAD-FMK, a
cell-permeable, biotin-labeled pan-caspase inhibitor, stringent adherence to safety protocols is
paramount.[1][2] This guide provides essential, immediate safety and logistical information,
including operational and disposal plans to ensure the safe handling of this compound in a
laboratory setting. Biotin-YVAD-FMK is intended for research use only and is not for human or
veterinary use.[3]

Hazard Identification and Health Effects

While comprehensive hazard information for Biotin-YVAD-FMK is not fully available, it is
recommended to handle all chemicals with caution.[4] A safety data sheet for a chemically
similar compound, Biotin-YVAD-CMK, indicates that it may be harmful if swallowed or in
contact with the skin and may cause respiratory tract irritation if inhaled.[4] Therefore,
appropriate personal protective equipment (PPE) should be worn at all times.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Biotin-YVAD-FMK.
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Protection Type Equipment Specification Rationale
Protects against
Eye/Face Protection Safety Goggles ANSI Z87.1 compliant  splashes or airborne

particles.

Skin/Hand Protection

Chemical-resistant

gloves

Nitrile or rubber

Prevents skin contact

with the compound.

Body Protection

Laboratory
Coat/Protective Suit

Standard laboratory
coat or chemical-

resistant suit

Protects against
contamination of

personal clothing.

Recommended when

handling the powder
NIOSH (US) or CEN

(EV) approved

Respiratory Protection  Respirator form to avoid
inhalation of dust

particles.

) Prevents injury from
Foot Protection Closed-toe shoes

accidental spills.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Biotin-YVAD-FMK and to
ensure a safe laboratory environment.

Storage:

e Store at -20°C in a dry and well-ventilated place.[3][4]

o Keep the container tightly closed and protect from light.[4]
» Store under desiccating conditions.[5]

Handling:

» Use in a well-ventilated area or under a fume hood, especially when handling the solid form
to avoid creating dust.
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e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

First Aid Measures

In case of exposure, follow these first aid guidelines:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical advice.[4]

Spill and Disposal Procedures

Spill Management:
e Evacuate the area.
o Wear appropriate PPE as outlined in the table above.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
sealed container for disposal.

» For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.

o Clean the spill area with a suitable decontaminating solution.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.[4]

e Contaminated materials and containers should be treated as hazardous waste.
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Experimental Workflow for Handling Biotin-YVAD-
FMK

The following diagram illustrates the standard workflow for safely handling Biotin-YVAD-FMK

in a laboratory setting.

Preparation
- Don appropriate PPE
- Work in a ventilated area

'

Weighing
- Handle solid carefully
- Avoid dust generation

l

Solubilization
- Add appropriate solvent (e.g., DMSO)
- Mix thoroughly

Experimental Use

- Add to cell culture or lysate
- Follow experimental protocol

Cleanup
- Decontaminate work surfaces
- Remove PPE correctly

Waste Disposal Storage

- Dispose of contaminated materials - Store remaining compound at -20°C
- Follow institutional guidelines - Protect from light and moisture

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Biotin-YVAD-FMK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

